Cas no 83821-52-7 (7-methylbenzo[b]naphtho[2,1-d]thiophene)

• Product Name: 7-methylbenzo[b]naphtho[2,1-d]thiophene
• CAS No: 83821-52-7
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 1813143
• PubChem ID: 150063
• Update Time: 2025-04-21

7-methylbenzo[b]naphtho[2,1-d]thiophene Chemical and Physical Properties

Names and Identifiers

• 7-methylbenzo[b]naphtho[2,1-d]thiophene
• Benzo(b)naphtho(2,1-d)thiophene, 7-methyl-
• Benzo[b]naphtho[2,1-d]thiophene, 7-methyl
• 7-methylnaphtho[1,2-b][1]benzothiole
• DTXSID30232711
• SCHEMBL18810719
• Benzo[b]naphtho[2,1]thiophene, 7-methyl
• 83821-52-7
• QUYZXKBGOBBUCR-UHFFFAOYSA-N

• Inchi： 1S/C17H12S/c1-11-5-4-8-15-16(11)14-10-9-12-6-2-3-7-13(12)17(14)18-15/h2-10H,1H3
• InChI Key： QUYZXKBGOBBUCR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C)C=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų